Cas no 1111110-05-4 (5-(3-acetylphenyl)-1H-pyridin-2-one)

5-(3-acetylphenyl)-1H-pyridin-2-one structure
1111110-05-4 structure
Product Name:5-(3-acetylphenyl)-1H-pyridin-2-one
CAS No:1111110-05-4
MF:C13H11NO2
MW:213.231943368912
CID:2606731
PubChem ID:53217707
Update Time:2025-04-21

5-(3-acetylphenyl)-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-(3-acetylphenyl)-1H-pyridin-2-one
    • 5-(3-Acetylphenyl)pyridin-2(1H)-one
    • 5-(3-Acetylphenyl)-2-hydroxypyridine, 95%
    • MFCD11876559
    • DTXSID70682736
    • 5-(3-ACETYLPHENYL)-2-HYDROXYPYRIDINE
    • 1111110-05-4
    • Inchi: 1S/C13H11NO2/c1-9(15)10-3-2-4-11(7-10)12-5-6-13(16)14-8-12/h2-8H,1H3,(H,14,16)
    • InChI Key: FFIDZKOYNIOBOQ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=CC(=C1)C1C=CC(NC=1)=O

Computed Properties

  • Exact Mass: 213.078978594Da
  • Monoisotopic Mass: 213.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų
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